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Compound of Interest

Compound Name: D-(+)-Fucose

Cat. No.: B1680583

An In-depth Technical Guide on the Physicochemical Properties of D-(+)-Fucose

Introduction

D-(+)-Fucose, a deoxyhexose monosaccharide, is the enantiomer of the more commonly
occurring L-(-)-Fucose.[1] Also known as 6-Deoxy-D-galactose or Rhodeose, it is a six-carbon
sugar distinguished by the absence of a hydroxyl group on the C-6 position.[2][3][4] While L-
Fucose is a well-documented component of N- and O-linked glycans in mammals, playing
crucial roles in processes like blood group antigen determination and selectin-mediated cell
adhesion, D-(+)-Fucose is found more commonly in plants and some microorganisms.[5][6][7]
Its applications in research include its use as a non-metabolizable analog of L-arabinose to
study bacterial operons and to enhance the yield of recombinant proteins in expression
systems.[1][2][8] This guide provides a comprehensive overview of the core physicochemical
properties of D-(+)-Fucose, detailed experimental protocols for their determination, and
visualizations of its role in relevant biological pathways.

Physicochemical Data

The fundamental physicochemical properties of D-(+)-Fucose are summarized in the following
tables.

Table 1: General and Structural Properties of D-(+)-Fucose
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Property Value Reference
(2R,3S,4S,5R)-2,3,4,5-

IUPAC Name [3]
tetrahydroxyhexanal
6-Deoxy-D-galactose,

Synonyms Rhodeose, D- [21[31[9]
Galactomethylose

CAS Number 3615-37-0 [2][31[8]

Molecular Formula CeH1205 [21[3][8][10]

Molecular Weight 164.16 g/mol [2][3][8][10]

Appearance White crystalline powder [8][11]
C--INVALID-LINK--

SMILES [3]
0)0)0">C@HO
PNNNRSAQSRJVSB-

InChl Key [8]
DPYQTVNSSA-N

Table 2: Physical and Chemical Properties of D-(+)-Fucose

Property Value Conditions

Melting Point 144-145 °C [8][11]

Boiling Point 211.61 °C (Rough estimate)[11]

pKa 12.50 + 0.20 (Predicted)[11]

Optical Rotation

[0]20/D +74° to +76°

¢ = 4% (w/v) in H20[8]

Mutarotation

[a]D19 +127.0° (7 min) -
+76.0° (final)

¢ = 10 in H20[9]

Table 3: Solubility Profile of D-(+)-Fucose
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Solvent Solubility Observations

Clear to slightly hazy, colorless

Water 100 mg/mL ) )
to faintly yellow solution[8]

Alcohol Moderately soluble [9]

Biological Significance and Signaling Pathways

Fucosylation, the process of adding fucose to molecules, is a critical post-translational
modification. The substrate for fucosyltransferases is GDP-fucose, which is synthesized in the
cytosol. For fucosylation to occur on proteins transiting through the secretory pathway, GDP-
fucose must be transported into the lumen of the endoplasmic reticulum (ER) and Golgi
apparatus.[12] This process is vital for the correct function of proteins like the Notch receptor,
where O-fucosylation by Pofutl (Protein O-fucosyltransferase 1) in the ER is essential for
proper signaling.[12][13] Defects in this pathway can impact cell-cell communication and
developmental processes.[12] The diagram below illustrates the redundant pathways for
supplying GDP-fucose to the ER and Golgi for protein fucosylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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